molecular formula C14H22N2 B1488667 1-(3-Phenylbutyl)pyrrolidin-3-amine CAS No. 1249794-61-3

1-(3-Phenylbutyl)pyrrolidin-3-amine

Cat. No.: B1488667
CAS No.: 1249794-61-3
M. Wt: 218.34 g/mol
InChI Key: MBRVMRWXSCNZFB-UHFFFAOYSA-N
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Description

1-(3-Phenylbutyl)pyrrolidin-3-amine is a pyrrolidine derivative featuring a phenylbutyl substituent at the 1-position and an amine group at the 3-position of the five-membered heterocyclic ring. This structure imparts unique physicochemical properties, such as moderate lipophilicity (due to the phenylbutyl chain) and hydrogen-bonding capacity (via the amine group).

Properties

CAS No.

1249794-61-3

Molecular Formula

C14H22N2

Molecular Weight

218.34 g/mol

IUPAC Name

1-(3-phenylbutyl)pyrrolidin-3-amine

InChI

InChI=1S/C14H22N2/c1-12(13-5-3-2-4-6-13)7-9-16-10-8-14(15)11-16/h2-6,12,14H,7-11,15H2,1H3

InChI Key

MBRVMRWXSCNZFB-UHFFFAOYSA-N

SMILES

CC(CCN1CCC(C1)N)C2=CC=CC=C2

Canonical SMILES

CC(CCN1CCC(C1)N)C2=CC=CC=C2

Origin of Product

United States

Comparison with Similar Compounds

Structural Analogues with Piperidine vs. Pyrrolidine Cores

highlights compounds containing a 1-(3-phenylbutyl)piperidine group, which replaces the pyrrolidine ring with a six-membered piperidine. Key differences include:

  • Ring Size and Flexibility : Piperidine’s larger ring may allow for distinct conformational preferences, impacting binding to targets such as sigma-1 receptors (S1R). For instance, compounds with piperidine cores exhibited variable root-mean-square deviation (RMSD) values (2.5–4.0 Å) in docking studies, reflecting altered orientations relative to helices α4 and α5 .
  • Hydrophobic Interactions: The phenylbutyl substituent in piperidine derivatives interacts with hydrophobic cavities near helices α4 and α3.
Table 1: Structural and Binding Comparison of Pyrrolidine vs. Piperidine Analogues
Property 1-(3-Phenylbutyl)pyrrolidin-3-amine 1-(3-Phenylbutyl)piperidine Analogues
Ring Size 5-membered (pyrrolidine) 6-membered (piperidine)
RMSD in Docking Studies Not reported 2.5–4.0 Å
Key Interaction Amine-Glu172 salt bridge (inferred) Amine-Glu172 salt bridge

Pyrrolidine Derivatives with Antimicrobial Activity

and describe pyrrolidine derivatives like 1-(4-bromo-2-(pyrrolidin-1-yl)benzyl)pyrrolidin-3-amine and quinoxaline-pyrrolidine hybrids. Key comparisons include:

  • Substituent Effects: Bromo and quinoxaline substituents enhance antibacterial activity against Bacillus and E. coli, whereas the phenylbutyl group in 1-(3-phenylbutyl)pyrrolidin-3-amine may prioritize lipophilicity over direct antimicrobial efficacy .
  • ADME Profiles : Swiss ADME analysis of pyrrolidine derivatives (e.g., compound 7a) indicates compliance with Lipinski’s rule of five, suggesting oral bioavailability. The phenylbutyl chain in 1-(3-phenylbutyl)pyrrolidin-3-amine may improve membrane permeability but risks violating the rule due to increased molecular weight .
Table 2: Antimicrobial Activity of Pyrrolidine Derivatives
Compound Activity Against E. coli Activity Against Bacillus
1-(3-Phenylbutyl)pyrrolidin-3-amine Not reported Not reported
1-(4-Bromo-2-(pyrrolidin-1-yl)benzyl)-pyrrolidin-3-amine Moderate High
Quinoxaline-pyrrolidine hybrids Variable High

CNS-Targeting Pyrrolidin-3-amine Derivatives

and emphasize pyrrolidin-3-amine derivatives as TRPV1 antagonists and mGlu receptor modulators. For example, LY2389575 ((3S)-1-(5-bromopyrimidin-2-yl)-N-(2,4-dichlorobenzyl)pyrrolidin-3-amine) is a group II mGlu receptor NAM. Comparisons include:

  • Substituent Diversity: Aryl groups (e.g., bromopyrimidinyl, dichlorobenzyl) in LY2389575 enhance receptor selectivity. The phenylbutyl chain in 1-(3-phenylbutyl)pyrrolidin-3-amine may prioritize non-specific hydrophobic interactions over target specificity .
  • CNS Penetration : TRPV1 antagonists with pyrrolidin-3-amine scaffolds are designed for blood-brain barrier (BBB) penetration. The phenylbutyl group’s lipophilicity may further enhance BBB transit compared to polar substituents in other derivatives .

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